Cas no 153536-53-9 (Nicotine N-b-D-Glucuronide)

• Product Name: Nicotine N-b-D-Glucuronide
• CAS No: 153536-53-9
• Molecular Formula: C₁₆H₂₂N₂O₆
• Molecular Weight: 355.36300
• CID: 98887
• PubChem ID: 71751013

Nicotine N-b-D-Glucuronide Properties

Names and Identifiers

• Pyridinium, 1-b-D-glucopyranuronosyl-3-[(2S)-1-methyl-2-pyrrolidinyl]-,inner salt
• Nicotine N-β-D-Glucu
• Nicotine N-β-D-Glucuronide
• NICOTINE-N-B-GLUCURONIDE
• Nicotine-N-β-glucuronide Hydrate
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[3-[(2S)-1-methylpyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate
• NNG
• NIC GLUC
• Nicotine-N--glucuronide Hydrate
• Nicotine-N-b-D-glucuronide hydrate
• (S)-1-β-D-Glucopyranuronosyl-3-(1-Methyl-2-pyrrolidinyl)pyridiniuM Inner Salt
• 1-β-D-Glucopyranuronosyl-3-[(2S)-1-Methyl-2-pyrrolidinyl]pyridiniuM Inner Salt
• Nicotine N-glucuronide
• CB9VB3OLM0
• Nicotine N-b-D-Glucuronide
• 153536-53-9
• Nicotine-N- beta -glucuronide
• PYRIDINIUM, 1-.BETA.-D-GLUCOPYRANURONOSYL-3-((2S)-1-METHYL-2-PYRROLIDINYL)-, INNER SALT
• Nicotine N-?-D-Glucuronide
• DTXSID70858176
• (S)-1-beta-D-Glucopyranuronosyl-3-(1-methyl-2-pyrrolidinyl)pyridinium Inner Salt
• NICOTINE N-.BETA.-D-GLUCURONIDE
• UNII-CB9VB3OLM0
• Pyridinium, 1-beta-D-glucopyranuronosyl-3-((2S)-1-methyl-2-pyrrolidinyl)-, inner salt
• (2S,3S,4S,5R,6R)-3,4,5-Trihydroxy-6-{3-[(2S)-1-methylpyrrolidin-2-yl]pyridinium-1-yl}tetrahydro-2H-pyran-2-carboxylate
• (2S,3S,4S,5R,6R)-3,4,5-Trihydroxy-6-(3-((S)-1-methylpyrrolidin-2-yl)pyridin-1-ium-1-yl)tetrahydro-2H-pyran-2-carboxylate
• Nicotine N-beta-D-Glucuronide
• Pyridinium, 1-ss-D-glucopyranuronosyl-3-[(2S)-1-methyl-2-pyrrolidinyl]-, inner salt; Pyridinium, 1-ss-D-glucopyranuronosyl-3-(1-methyl-2-pyrrolidinyl)-, inner salt, (S)-; Nicotine N-glucuronide; Nicotine N-ss-D-Glucuronide

• InChIKey： SAWAIULJDYFLPD-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H22N2O6/c1-17-6-3-5-10(17)9-4-2-7-18(8-9)15-13(21)11(19)12(20)14(24-15)16(22)23/h2,4,7-8,10-15,19-21H,3,5-6H2,1H3
• SMILES： O=C(C1OC([N+]2C=CC=C(C3CCCN3C)C=2)C(O)C(O)C1O)[O-]

Computed Properties

• Exact Mass: 355.15100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 338.14778643g/mol
• Heavy Atom Count: 24
• Complexity: 458
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• LogP: -0.85430
• PSA: 132.58000
• Melting Point: 129-131°C